Cas no 1083350-44-0 (methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate)

• Product Name: methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate
• CAS No: 1083350-44-0
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 5901416
• PubChem ID: 165618596
• Update Time: 2025-08-05

methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate
• EN300-1865563
• 1083350-44-0

• Inchi： 1S/C6H7N3O3/c1-12-5(11)2-4(10)6-7-3-8-9-6/h3H,2H2,1H3,(H,7,8,9)
• InChI Key： OOIAXARDUZXPMY-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1=NC=NN1)=O)=O

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate

Methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate (CAS No. 1083350-44-0): A Comprehensive Overview

Methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate, identified by its CAS number 1083350-44-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of a triazole ring in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further investigation.

The compound's structure consists of a methyl ester group attached to a β-keto acid moiety, which is further substituted with a 1H-1,2,4-triazole ring. This triazole moiety is known for its stability and ability to participate in various chemical interactions, including hydrogen bonding and metal coordination. These characteristics make methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate a promising candidate for use in drug development and synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures, such as the triazole ring found in 1083350-44-0. Heterocyclic compounds are widely recognized for their biological activity and have been extensively studied for their potential therapeutic applications. The triazole ring, in particular, has shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate is its potential role as a building block in the synthesis of more complex molecules. The β-keto acid moiety can undergo various reactions, such as condensation with aldehydes or ketones, leading to the formation of cyclic structures like pyrimidines or pyridines. These reactions are crucial in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals.

Recent studies have explored the reactivity of 1083350-44-0 in the context of organic synthesis. For instance, researchers have investigated its use as a precursor in the preparation of novel heterocyclic compounds. The triazole ring can be functionalized through various chemical transformations, allowing for the introduction of additional substituents that may enhance biological activity. This flexibility makes methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate a versatile tool for synthetic chemists.

The compound's potential applications extend beyond synthetic chemistry into the realm of drug discovery. The structural features of 1083350-44-0 suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For example, the triazole ring has been shown to bind to enzymes and receptors involved in metabolic pathways relevant to diseases such as diabetes and cancer. Further research is needed to fully elucidate these interactions and explore their potential clinical significance.

In addition to its pharmacological potential, methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate has interesting chemical properties that make it useful in material science applications. The compound's ability to form coordination complexes with metal ions has been explored in the development of catalysts and sensors. These complexes can exhibit enhanced stability and reactivity compared to their free counterparts, making them valuable in industrial processes and analytical techniques.

The synthesis of 1083350-44-0 itself presents an intriguing challenge for chemists. The compound requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize its production, including catalytic processes that minimize waste and energy consumption. These efforts align with broader trends in green chemistry aimed at developing sustainable approaches to chemical manufacturing.

The future prospects for methyl 3-oxo-3-(1H-1,2,4-triazol-3-yl)propanoate are promising as research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area. By leveraging cutting-edge technologies such as computational chemistry and high-throughput screening, scientists can accelerate the discovery process and bring novel compounds like this one into practical use.

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